1-(1-cyclopropyl-3-methyl-1H-pyrazol-4-yl)methanamine
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-cyclopropyl-3-methyl-1H-pyrazol-4-yl)methanamine involves the reaction of 1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxaldehyde with methylamine followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxaldehyde", "Methylamine" ], "Reaction": [ "Step 1: React 1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxaldehyde with excess methylamine in ethanol at room temperature to form the imine intermediate.", "Step 2: Reduce the imine intermediate with sodium borohydride in methanol at 0-5°C to yield 1-(1-cyclopropyl-3-methyl-1H-pyrazol-4-yl)methanamine.", "Step 3: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
2168357-34-2 |
Product Name |
1-(1-cyclopropyl-3-methyl-1H-pyrazol-4-yl)methanamine |
Molecular Formula |
C8H13N3 |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
